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Introduction
Olivine and pyroxene, two of the most abundant silicate minerals in the Earth's upper mantle

and oceanic crust, play a crucial role in a variety of geological and biogeochemical processes.

[1][2] Their weathering characteristics, particularly their dissolution rates and byproduct

formation, are of significant interest in fields ranging from geochemistry and soil science to

carbon sequestration and planetary science. This guide provides an objective comparison of

olivine and pyroxene weathering, supported by experimental data, to aid researchers in

understanding their relative reactivity and behavior in diverse environments.

Data Presentation: A Quantitative Comparison
The following tables summarize key quantitative data from various experimental studies on

olivine and pyroxene weathering.
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Parameter Olivine
Pyroxene (Augite,
Diopside)

Source

General Susceptibility

to Weathering

More susceptible;

weathers more readily

than pyroxene.[1][3][4]

Less susceptible;

more stable than

olivine.[1]

Goldich (1938) as

cited in[1]

Dissolution Rate in

Acidic Conditions (pH

4-6)

Generally faster than

pyroxene.[1][5]

Slower than olivine;

rates do not always

increase with

decreasing pH for all

pyroxenes.[1][5]

[1][5]

Dissolution Rate

Example (Silica

release, ambient

temp)

Not explicitly stated in

a comparable format.

Enstatite & Diopside:

Least stable under

acid conditions. Augite

& Hornblende: Much

more stable.[1]

[1]

Natural Weathering

Rate (Solid Rock)

~5.1 - 30 micron/year

(calculated from a

dunite body).[6]

Not directly

comparable data

found.

[6]

Table 1: Comparative Weathering Rates
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Weathering
Product

Olivine Pyroxene Source

Initial Products
Non-crystalline

precursors.[7]

Non-crystalline

precursors.[7]
[7]

Secondary Minerals

(General)

Serpentine, talc,

hydrous

phyllosilicates, Fe

oxides.[1]

Goethite, kaolinite,

smectites, nontronite,

vermiculite.[5][7][8]

[1][5][7][8]

Under Acidic

Conditions

Preferential

substitution of Mg2+

by H+, destabilizing

the silicate framework.

[7]

Formation of silica

precipitates and

amorphous

magnesium silicate

hydrate (for diopside).

[9]

[7][9]

Lateritic Weathering Not detailed.

Initially congruent

dissolution, followed

by preferential loss of

Mg and Si, leaving a

goethite layer.[10]

[10]

Table 2: Comparative Weathering Products
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Influencing Factor
Effect on Olivine
Weathering

Effect on Pyroxene
Weathering

Source

pH

Dissolution follows a

proton-promoted

mechanism under

acidic conditions.[7]

Dissolution rates are

pH-dependent, but the

relationship can be

complex.[1]

[1][7]

Grain Size

Smaller grain size

significantly increases

the weathering rate

due to increased

surface area.[11][12]

Smaller grain size

increases the

weathering rate.[13]

[11][12][13]

Temperature

Higher temperatures

generally increase

weathering rates.[14]

Higher temperatures

generally increase

weathering rates.

[14]

Presence of Water

Essential for

weathering reactions.

[12][15]

Essential for

weathering reactions.

[3]

[3][12][15]

Biotic Factors

Presence of soil

organisms (bacteria,

fungi, earthworms)

can significantly

increase weathering

rates.[6][13]

Biotic factors are also

expected to enhance

weathering.

[6][13]

Mechanical Abrasion

Motion and abrasion

(e.g., in rivers or surf)

dramatically increase

weathering rates by

removing weathered

layers and creating

fine particles.[6][16]

Not explicitly detailed

but expected to have

a similar effect.

[6][16]

Drainage Conditions Critical in determining

the weathering

pathway and

Critical in determining

the weathering

pathway and

[7][8]
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secondary mineral

formation.[8]

secondary mineral

formation.[7][8]

Table 3: Factors Influencing Weathering

Experimental Protocols
The following outlines common methodologies for studying olivine and pyroxene weathering in

a laboratory setting.

Batch Reactor Dissolution Experiments
Objective: To determine the dissolution rates and observe the formation of secondary

minerals under controlled conditions.

Apparatus: Batch reactors (e.g., sealed glass tubes, Erlenmeyer flasks).[17][18][19]

Procedure:

A known mass of finely ground olivine or pyroxene of a specific grain size is placed in the

reactor.[17]

A solution of known composition and pH (e.g., ultrapure water, acidic solution, artificial

seawater) is added to the reactor.[18][20]

The reactors are sealed and maintained at a constant temperature.[19]

The solution is periodically sampled and analyzed for the concentration of dissolved

elements (e.g., Si, Mg, Fe, Ca) using techniques like inductively coupled plasma mass

spectrometry (ICP-MS) or atomic absorption spectroscopy (AAS).[21]

The solid phase is analyzed at the end of the experiment using techniques such as X-ray

diffraction (XRD), scanning electron microscopy (SEM), and transmission electron

microscopy (TEM) to identify secondary minerals and observe surface textures.[7][10]

Flow-Through Reactor Experiments
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Objective: To study weathering rates under conditions where reaction products are

continuously removed, mimicking natural open systems.[21]

Apparatus: Flow-through reactor system where a solution is continuously pumped through a

column containing the mineral sample.[21]

Procedure:

A packed bed of the mineral of interest is prepared in the reactor column.

A weathering solution is pumped through the column at a constant flow rate.[21]

The effluent solution is collected at regular intervals and analyzed for dissolved species.

[21]

The dissolution rate is calculated from the difference in concentration between the influent

and effluent solutions and the flow rate.

Soil Column Experiments
Objective: To investigate the influence of biotic and abiotic soil factors on mineral weathering.

Apparatus: Columns filled with a mixture of the mineral powder and soil or organic material,

often housed in a climate-controlled chamber.[13][22]

Procedure:

The columns are packed with the experimental substrate.

Water or a specific solution is applied through an irrigation system.[13]

The leachate is collected from the bottom of the columns and analyzed for dissolved

elements and changes in pH.[13][22]

The solid material in the columns can be analyzed at the end of the experiment.

Mandatory Visualization
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Weathering Pathways and Experimental Workflow
The following diagrams illustrate the generalized weathering pathways for olivine and pyroxene

and a typical experimental workflow for their study.

Olivine
((Mg,Fe)2SiO4)

Initial Dissolution

Reacts with

Water (H2O) &
Carbon Dioxide (CO2)

Dissolved Ions
(Mg2+, Fe2+, H4SiO4, HCO3-)

Fe(II) Oxidation
Fe2+

Secondary Silicates
(e.g., Serpentine, Talc)

Precipitation

Iron (Oxy)hydroxides
(e.g., Goethite)

Pyroxene
(e.g., (Ca,Mg,Fe)2Si2O6)

Initial Dissolution &
Oxidation of Fe(II)

Reacts with

Water (H2O) &
Carbon Dioxide (CO2)

Dissolved Ions
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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